Cas no 86826-01-9 (3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal)
86826-01-9 structure
Product Name:3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal
CAS No:86826-01-9
MF:C12H22O9
MW:310.297685146332
CID:991974
PubChem ID:335928
Update Time:2025-04-20
3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal
- DTXSID10319615
- NSC-348102
- 86826-01-9
- NSC348102
- PHYLLANTHOSE (DISACCHARIDE FROM PHYLLANTHOSIDE)
- 3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal
-
- Inchi: 1S/C12H22O9/c1-4(14)7(15)9(17)6(3-13)21-12-11(19)10(18)8(16)5(2)20-12/h3-12,14-19H,1-2H3
- InChI Key: QECIMGTVYLWJFS-UHFFFAOYSA-N
- SMILES: O1C(C)C(C(C(C1OC(C=O)C(C(C(C)O)O)O)O)O)O
Computed Properties
- Exact Mass: 310.12638228g/mol
- Monoisotopic Mass: 310.12638228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 157Ų
3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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